Dichloroacetylene
Description
Dichloroacetylene is an organochlorine compound.
Volatile oil with a disagreeable, sweetish odor. Mp: -68 to -65°C; bp: 32-34°C. Density: 1.38 g cm-3. Is not produced commercially.
Properties
CAS No. |
7572-29-4 |
|---|---|
Molecular Formula |
C2Cl2 |
Molecular Weight |
94.92 g/mol |
IUPAC Name |
1,2-dichloroethyne |
InChI |
InChI=1S/C2Cl2/c3-1-2-4 |
InChI Key |
ZMJOVJSTYLQINE-UHFFFAOYSA-N |
SMILES |
C(#CCl)Cl |
Canonical SMILES |
C(#CCl)Cl |
boiling_point |
90 °F at 760 mm Hg (Explodes) (NIOSH, 2016) 33.0 °C 33 °C 32 °C (explodes) 90°F (explodes) 90°F (Explodes) |
Color/Form |
Colorless oil Liquid (or colorless gas at elevated temperatures) |
density |
1.26 (NIOSH, 2016) 1.261 at 20 °C Relative density (water = 1): 1.2 1.26 |
melting_point |
-87 to -58 °F (NIOSH, 2016) -66.0 °C -66 to -64 °C -66 °C -58 to -87°F |
| 7572-29-4 | |
physical_description |
Volatile oil with a disagreeable, sweetish odor. Mp: -68 to -65°C; bp: 32-34°C. Density: 1.38 g cm-3. Is not produced commercially. OILY LIQUID WITH CHARACTERISTIC ODOUR. Volatile oil with a disagreeable, sweetish odor. Volatile oil with a disagreeable, sweetish odor. [Note: A gas above 90°F. DCA is not produced commercially.] |
Pictograms |
Explosive; Health Hazard |
shelf_life |
Fireproof. Separated from strong acids and oxidants. Cool. Well closed. Keep in a well-ventilated room. Acetylene is used as a stabilizer; in the presence of trichloroethylene its stability is considerably increased. |
solubility |
Insoluble in water; soluble in ethanol, diethyl ether and acetone Solubility in water: none |
Synonyms |
dichloroacetylene dichloroethyne |
vapor_density |
Relative vapor density (air = 1): 3.3 |
vapor_pressure |
570 mm Hg @ 25 °C /Estimated/ |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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